Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 2-[(3,6-dichloropyridine-2-carbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C12H9Cl2N3O3S/c1-5-9(11(19)20-2)21-12(15-5)17-10(18)8-6(13)3-4-7(14)16-8/h3-4H,1-2H3,(H,15,17,18)
• InChI Key: VZDYSHSHETURRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=C(C=CC(=N2)Cl)Cl)C(=O)OC
• Molecular Formula: C12H9Cl2N3O3S
• Molecular Weight: 346.2 g/mol

Description

Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate, also known as DMAT, is a small molecule inhibitor that has been developed for its potential use in cancer therapy. DMAT inhibits the activity of protein arginine methyltransferase 5 (PRMT5), which is involved in the regulation of gene expression and is overexpressed in many types of cancer.

Mechanism of Action

Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate inhibits the activity of PRMT5, which is an enzyme that catalyzes the methylation of arginine residues on histone and non-histone proteins. PRMT5 plays a critical role in the regulation of gene expression, and its overexpression has been linked to the development and progression of cancer. By inhibiting PRMT5, Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate disrupts the methylation of key proteins involved in cancer cell growth and survival, leading to cell death.
Biochemical and Physiological Effects:
Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate has been shown to have a selective and potent inhibitory effect on PRMT5 activity, with minimal off-target effects on other enzymes. In preclinical models, Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate has been shown to induce apoptosis (programmed cell death) in cancer cells, while sparing normal cells. Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate has also been shown to inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate is a highly specific inhibitor of PRMT5, which makes it a valuable tool for studying the role of PRMT5 in cancer and other diseases. However, Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate has some limitations for use in lab experiments. It is a small molecule inhibitor, which can limit its ability to penetrate cell membranes and reach its target in vivo. Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate is also sensitive to degradation by proteases and other enzymes, which can affect its stability and activity.

Future Directions

There are several potential future directions for research on Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate and its use in cancer therapy. One area of interest is the development of more potent and selective PRMT5 inhibitors, which could enhance the efficacy of Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate and overcome some of its limitations. Another area of interest is the identification of biomarkers that can predict which patients are most likely to benefit from treatment with Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate. Finally, there is a need for clinical trials to evaluate the safety and efficacy of Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate in humans, and to determine the optimal dosing and administration schedule for this promising cancer therapy.

Synthesis Methods

Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and solvents, and requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied in preclinical models of cancer, where it has shown promising results as a potential therapeutic agent. It has been shown to inhibit the growth of various types of cancer cells, including leukemia, lymphoma, and solid tumors. Methyl 2-(3,6-dichloropyridine-2-amido)-4-methyl-1,3-thiazole-5-carboxylate has also been shown to enhance the efficacy of other cancer therapies, such as radiation and chemotherapy.